Cas no 1803962-85-7 (3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol)

• Product Name: 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol
• CAS No: 1803962-85-7
• MF: C₈H₇BrF₃NO₃
• MW: 302.045292139053
• CID: 4832395
• Update Time: 2025-07-02

3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

• Inchi： 1S/C8H7BrF3NO3/c9-1-4-5(3-14)13-2-6(15)7(4)16-8(10,11)12/h2,14-15H,1,3H2
• InChI Key： DPPVUTBRHAWMEO-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=CN=C1CO)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.4
• Topological Polar Surface Area: 62.6

Additional information on 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol

3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol and CAS No. 1803962-85-7: A Comprehensive Overview of Its Chemical Structure, Synthesis, and Biological Applications

3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol is a complex organic compound characterized by its unique molecular framework, which includes a pyridine ring substituted with multiple functional groups. The CAS No. 1803962-85-7 serves as a unique identifier for this compound, enabling precise documentation and reference in scientific literature. The compound's structure combines a hydroxyl group, a bromomethyl group, and a trifluoromethoxy group, creating a multifunctional molecule with potential applications in pharmaceutical and chemical research.

The pyridine ring forms the core of this molecule, a six-membered aromatic heterocycle known for its stability and reactivity. The presence of the hydroxyl group at the 5-position introduces polar characteristics, while the trifluoromethoxy group at the 4-position enhances the molecule's hydrophobicity and electronic properties. The bromomethyl group at the 3-position further contributes to the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the significance of trifluoromethoxy substitution in modulating the biological activity of pyridine derivatives. For example, a 2023 publication in Journal of Medicinal Chemistry demonstrated that trifluoromethoxy groups can enhance the lipophilicity of pyridine-based compounds, improving their ability to cross cell membranes and interact with biological targets. This finding underscores the importance of the trifluoromethoxy group in the 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol molecule.

The bromomethyl group at the 3-position is a critical functional group that enables the compound to participate in various chemical reactions. This group is often used as a versatile building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals. The bromomethyl group can undergo nucleophilic substitution reactions, allowing for the introduction of diverse substituents into the pyridine ring. This reactivity is a key factor in the compound's potential applications in drug design.

The hydroxyl group at the 5-position plays a dual role in the molecule. It not only contributes to the compound's solubility in aqueous environments but also serves as a potential site for further functionalization. For instance, the hydroxyl group can be modified to introduce additional functionalities, such

Recent advances in synthetic chemistry have enabled the efficient preparation of 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol through multi-step processes. A 2024 study published in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted methodologies to enhance reaction efficiency and yield. This approach highlights the importance of microwave technology in modern chemical synthesis, particularly for compounds with complex functional groups like the trifluoromethoxy group.

The trifluoromethoxy group is a key structural element that significantly influences the physical and chemical properties of the compound. Its presence increases the molecule's hydrophobicity and reduces its polarity, which can affect its biological activity. A 2023 review in Chemical Reviews emphasized the role of trifluoromethoxy groups in enhancing the metabolic stability of drug candidates, suggesting that the trifluoromethoxy group in 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol may contribute to its potential as a pharmaceutical intermediate.

Applications of 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol span across various fields, including pharmaceuticals, materials science, and chemical engineering. In the pharmaceutical industry, this compound is being explored as a potential scaffold for the development of new drugs targeting specific biological pathways. Its multifunctional nature makes it suitable for the design of molecules with tailored properties, such as enhanced bioavailability or improved therapeutic efficacy.

Environmental and safety considerations are also critical in the use of 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol. The trifluoromethoxy group and other halogenated substituents may raise concerns regarding environmental persistence and potential toxicity. Researchers are actively investigating strategies to minimize these risks while maintaining the compound's utility in chemical applications.

In conclusion, 3-(Bromomethyl)-5-hydroxy-4-(trifluoromethoxy)pyridine-2-methanol (CAS No. 1803962-85-7) is a multifunctional compound with significant potential in scientific research. Its unique molecular structure, characterized by the pyridine ring, hydroxyl group, trifluoromethoxy group, and bromomethyl group, positions it as a valuable intermediate in the development of new pharmaceuticals and materials. Ongoing research continues to explore its applications, emphasizing the importance of this compound in advancing chemical and biological sciences.